![molecular formula C19H20N2O4 B4179453 2-methoxy-N-[4-(4-morpholinylcarbonyl)phenyl]benzamide](/img/structure/B4179453.png)
2-methoxy-N-[4-(4-morpholinylcarbonyl)phenyl]benzamide
Overview
Description
2-methoxy-N-[4-(4-morpholinylcarbonyl)phenyl]benzamide, also known as MLN8054, is a small molecule inhibitor of the Aurora A kinase. Aurora A kinase is a serine/threonine protein kinase that plays a crucial role in mitosis, cell cycle regulation, and tumorigenesis. MLN8054 has been extensively studied for its potential use in cancer therapy due to its ability to inhibit the proliferation of cancer cells.
Mechanism of Action
2-methoxy-N-[4-(4-morpholinylcarbonyl)phenyl]benzamide inhibits Aurora A kinase by binding to the ATP-binding site of the enzyme. Aurora A kinase is overexpressed in many types of cancer and plays a crucial role in mitosis and cell cycle regulation. Inhibition of Aurora A kinase by this compound results in cell cycle arrest and apoptosis in cancer cells.
Biochemical and Physiological Effects:
This compound has been shown to have potent anti-cancer activity in pre-clinical studies. Inhibition of Aurora A kinase by this compound results in cell cycle arrest and apoptosis in cancer cells. This compound has also been shown to have synergistic effects with other chemotherapeutic agents, such as paclitaxel and gemcitabine. However, this compound has not been shown to have significant effects on normal cells.
Advantages and Limitations for Lab Experiments
2-methoxy-N-[4-(4-morpholinylcarbonyl)phenyl]benzamide is a potent inhibitor of Aurora A kinase and has been extensively studied for its potential use in cancer therapy. This compound has been shown to have synergistic effects with other chemotherapeutic agents, such as paclitaxel and gemcitabine. However, this compound has limitations in terms of its solubility and stability, which can affect its efficacy in vivo.
Future Directions
Future studies on 2-methoxy-N-[4-(4-morpholinylcarbonyl)phenyl]benzamide should focus on improving its solubility and stability to enhance its efficacy in vivo. This compound can also be used in combination with other targeted therapies to improve its anti-cancer activity. In addition, further studies are needed to evaluate the safety and efficacy of this compound in patients with advanced solid tumors.
Scientific Research Applications
2-methoxy-N-[4-(4-morpholinylcarbonyl)phenyl]benzamide has been extensively studied for its potential use in cancer therapy. Pre-clinical studies have shown that this compound can inhibit the proliferation of cancer cells and induce cell cycle arrest in vitro and in vivo. This compound has also been shown to have synergistic effects with other chemotherapeutic agents, such as paclitaxel and gemcitabine. Clinical trials have been conducted to evaluate the safety and efficacy of this compound in patients with advanced solid tumors, but the results have not been conclusive.
properties
IUPAC Name |
2-methoxy-N-[4-(morpholine-4-carbonyl)phenyl]benzamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H20N2O4/c1-24-17-5-3-2-4-16(17)18(22)20-15-8-6-14(7-9-15)19(23)21-10-12-25-13-11-21/h2-9H,10-13H2,1H3,(H,20,22) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MIVDITLBWVLCAQ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC=C1C(=O)NC2=CC=C(C=C2)C(=O)N3CCOCC3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H20N2O4 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
340.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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